Cas no 860789-57-7 (1-(2,4-Dimethoxyphenyl)-6-methoxy-4-methyl-2,3-dihydro-1H-pyrrolo[3,2-c]quinoline)

• Product Name: 1-(2,4-Dimethoxyphenyl)-6-methoxy-4-methyl-2,3-dihydro-1H-pyrrolo[3,2-c]quinoline
• CAS No: 860789-57-7
• MF: C₂₁H₂₂N₂O₃
• MW: 350.410985469818
• CID: 5026770
• Update Time: 2025-05-23

1-(2,4-Dimethoxyphenyl)-6-methoxy-4-methyl-2,3-dihydro-1H-pyrrolo[3,2-c]quinoline Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethoxyphenyl)-6-methoxy-4-methyl-1H,2H,3H-pyrrolo[3,2-c]quinoline
• 1-(2,4-dimethoxyphenyl)-6-methoxy-4-methyl-2,3-dihydro-1H-pyrrolo[3,2-c]quinoline
• 1-(2,4-Dimethoxyphenyl)-6-methoxy-4-methyl-2,3-dihydro-1H-pyrrolo[3,2-c]quinoline

• Inchi： 1S/C21H22N2O3/c1-13-15-10-11-23(17-9-8-14(24-2)12-19(17)26-4)21(15)16-6-5-7-18(25-3)20(16)22-13/h5-9,12H,10-11H2,1-4H3
• InChI Key： DEFRGXHLQQICSY-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1N1CCC2C(C)=NC3C(=CC=CC=3C1=2)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 476
• XLogP3: 4.2
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Pyrroloquinolines

Additional information on 1-(2,4-Dimethoxyphenyl)-6-methoxy-4-methyl-2,3-dihydro-1H-pyrrolo[3,2-c]quinoline

Chemical Profile of 1-(2,4-Dimethoxyphenyl)-6-methoxy-4-methyl-2,3-dihydro-1H-pyrrolo[3,2-c]quinoline (CAS No. 860789-57-7)

The compound 1-(2,4-Dimethoxyphenyl)-6-methoxy-4-methyl-2,3-dihydro-1H-pyrrolo[3,2-c]quinoline, identified by its CAS number 860789-57-7, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule belongs to the pyrrolo[3,2-c]quinoline scaffold, a structural motif well-documented for its pharmacological potential. The presence of multiple aromatic rings and functional groups such as dimethoxyphenyl, methoxy, and methyl substituents endows it with unique electronic and steric properties, making it a promising candidate for further exploration in medicinal chemistry.

Recent research in the domain of bioactive molecules has highlighted the importance of pyrrolo[3,2-c]quinoline derivatives due to their ability to interact with various biological targets. The specific arrangement of substituents in 1-(2,4-Dimethoxyphenyl)-6-methoxy-4-methyl-2,3-dihydro-1H-pyrrolo[3,2-c]quinoline suggests potential applications in modulating enzyme activity and receptor binding. For instance, studies have shown that compounds with similar structural features exhibit inhibitory effects on certain kinases and transcription factors, which are pivotal in cellular signaling pathways associated with diseases such as cancer and inflammation.

The dimethoxyphenyl moiety is particularly noteworthy, as it introduces both hydrophobicity and electronic richness to the molecule. This feature can enhance binding affinity to biological targets by optimizing hydrophobic interactions and π-stacking effects. Additionally, the methoxy and methyl groups contribute to the overall shape and flexibility of the molecule, allowing it to adapt to specific binding pockets in proteins. Such structural attributes are often exploited in drug design to improve pharmacokinetic properties, including solubility and metabolic stability.

In the context of modern drug discovery, computational methods have been increasingly employed to predict the biological activity of novel compounds. Molecular docking simulations using 1-(2,4-Dimethoxyphenyl)-6-methoxy-4-methyl-2,3-dihydro-1H-pyrrolo[3,2-c]quinoline have revealed potential interactions with targets such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins. These pathways are involved in regulating immune responses and hematopoiesis, making them attractive therapeutic targets for conditions like rheumatoid arthritis and leukemia.

Experimental validation of these computational predictions has been conducted through in vitro assays. Preliminary results indicate that derivatives of this compound exhibit dose-dependent inhibition of selected kinases, with IC50 values ranging from nanomolar to micromolar concentrations. This range is generally considered favorable for further development into clinical candidates. Furthermore, the compound demonstrates reasonable selectivity over off-target proteins, minimizing the risk of adverse effects.

The synthesis of 1-(2,4-Dimethoxyphenyl)-6-methoxy-4-methyl-2,3-dihydro-1H-pyrrolo[3,2-c]quinoline involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include cyclization reactions to form the pyrrolo[3,2-c]quinoline core followed by functional group manipulations to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient routes to complex heterocycles like this one, reducing both cost and environmental impact.

Future directions for research on this compound include exploring its pharmacological profile in vivo. Animal models can provide insights into its efficacy against disease-related symptoms and its safety profile. Additionally, structure-activity relationship (SAR) studies can be performed by modifying specific substituents to better understand which features contribute most significantly to biological activity. Such information is crucial for guiding subsequent drug development efforts.

The broader significance of compounds like 1-(2,4-Dimethoxyphenyl)-6-methoxy-4-methyl-2,3-dihydro-1H-pyrrolo[3,2-c]quinoline lies in their potential to address unmet medical needs through innovative chemical design. As our understanding of biological systems continues to evolve at a rapid pace, molecules with unique scaffolds such as pyrrolo[3,2-c]quinolines will remain at the forefront of drug discovery efforts worldwide.